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Compound of Interest

Compound Name: Rubidium bromide

Cat. No.: B3029768 Get Quote

These application notes provide detailed procedures for the preparation of Rubidium Bromide
(RbBr) solutions for use in research, development, and various scientific applications. The

protocols outlined below are intended for researchers, scientists, and drug development

professionals.

Introduction
Rubidium Bromide (RbBr) is an inorganic salt with the chemical formula RbBr.[1][2] It is a

white, crystalline solid that is highly soluble in water.[1][3] RbBr solutions are utilized in a range

of applications, including as a standard in analytical chemistry, in the development of optical

devices, and in biochemical and pharmaceutical research.[3] Accurate and consistent

preparation of these solutions is crucial for reliable experimental outcomes.

Physicochemical Properties of Rubidium Bromide
A summary of the key physicochemical properties of Rubidium Bromide is presented in the

table below.
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Property Value

Chemical Formula RbBr[1][2]

Molar Mass 165.372 g/mol [1][2]

Appearance White crystalline solid[1][2][4]

Density 3.350 g/cm³[1][2]

Melting Point 693 °C (1279.4 °F)[2][4]

Boiling Point 1340 °C (2444 °F)[2][4]

Solubility Data
Rubidium Bromide exhibits high solubility in water, which is temperature-dependent. The

following table summarizes the solubility of RbBr in water at various temperatures.

Temperature (°C) Solubility ( g/100 mL of H₂O)

0 89[5]

25 98[2]

25 113[5]

40 132[5]

60 155[5]

100 191[5]

Experimental Protocols
Protocol 1: Preparation of a 1 M Rubidium Bromide
Stock Solution
This protocol describes the preparation of 100 mL of a 1 M Rubidium Bromide stock solution.

Materials:
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Rubidium Bromide (RbBr), solid

Deionized or distilled water

100 mL volumetric flask

Beaker

Glass stirring rod or magnetic stirrer and stir bar

Spatula

Weighing boat

Analytical balance

Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat

Procedure:

Calculate the required mass of RbBr:

Molarity (M) = moles of solute / Liters of solution

Moles of RbBr = Molarity × Volume (L) = 1 mol/L × 0.1 L = 0.1 mol

Mass of RbBr (g) = moles × Molar Mass = 0.1 mol × 165.372 g/mol = 16.5372 g

Weigh the Rubidium Bromide:

Place a weighing boat on the analytical balance and tare it.

Carefully weigh out 16.5372 g of solid RbBr into the weighing boat.

Dissolve the Rubidium Bromide:

Transfer the weighed RbBr to a beaker.

Add approximately 80 mL of deionized water to the beaker.[6]
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Stir the mixture with a glass stirring rod or use a magnetic stirrer until the RbBr is

completely dissolved.

Adjust the Final Volume:

Carefully transfer the dissolved RbBr solution into a 100 mL volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure all the RbBr is transferred.

Add deionized water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Homogenize and Store the Solution:

Cap the volumetric flask and invert it several times to ensure the solution is thoroughly

mixed.

Transfer the solution to a clearly labeled storage bottle.

Store the solution in a cool, dry, and well-ventilated place.[7] Keep the container tightly

closed.[7]

Protocol 2: Preparation of a 10 mM Rubidium Bromide
Working Solution from a 1 M Stock Solution
This protocol describes the preparation of 50 mL of a 10 mM Rubidium Bromide working

solution by diluting the 1 M stock solution.

Materials:

1 M Rubidium Bromide stock solution

Deionized or distilled water

50 mL volumetric flask

Micropipette or graduated cylinder
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Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat

Procedure:

Calculate the required volume of the stock solution:

Use the dilution formula: M₁V₁ = M₂V₂

M₁ = Concentration of the stock solution = 1 M

V₁ = Volume of the stock solution to be determined

M₂ = Desired concentration of the working solution = 10 mM = 0.01 M

V₂ = Final volume of the working solution = 50 mL

V₁ = (M₂V₂) / M₁ = (0.01 M × 50 mL) / 1 M = 0.5 mL

Prepare the Diluted Solution:

Add approximately 40 mL of deionized water to a 50 mL volumetric flask.

Using a micropipette or a graduated cylinder, accurately measure and add 0.5 mL of the 1

M RbBr stock solution to the volumetric flask.

Add deionized water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Homogenize and Store the Solution:

Cap the volumetric flask and invert it several times to ensure thorough mixing.

Transfer the solution to a clearly labeled storage bottle.

Store the solution under the same conditions as the stock solution.
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Caption: Experimental workflow for preparing a Rubidium Bromide solution.
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Caption: Troubleshooting guide for incomplete dissolution of Rubidium Bromide.

Safety and Handling
Rubidium Bromide is a hygroscopic solid and should be handled with care.[4][7] Always wear

appropriate personal protective equipment, including safety glasses with side shields or

goggles, gloves, and a lab coat, when handling the solid compound and its solutions.[7][8]

Handle in a well-ventilated area to avoid inhalation of dust.[7][9] Avoid contact with skin and

eyes.[9]

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention if irritation persists.[4]
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Skin Contact: Wash off immediately with soap and plenty of water.[9] Seek medical attention

if irritation occurs.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[8]

Ingestion: Do NOT induce vomiting. Give a glass of water to drink.[9] Seek medical attention.

Storage:

Store Rubidium Bromide in a tightly closed container in a dry, cool, and well-ventilated place.

[7][8] It is hygroscopic and should be protected from moisture.[4][7] Store away from

incompatible materials such as strong acids.[4][7]

Spill and Disposal:

In case of a spill, sweep up the solid material, avoiding dust formation, and place it in a suitable

container for disposal.[7] Dispose of waste in accordance with local, state, and federal

regulations.

Stability and Storage of Solutions
Rubidium Bromide solutions are stable under normal laboratory conditions. Store solutions in

tightly sealed containers to prevent evaporation and contamination. For long-term storage,

refrigeration may be considered to inhibit any potential microbial growth, although it is not

generally required for simple salt solutions. It is recommended to visually inspect solutions for

any signs of precipitation or microbial growth before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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